Cas no 2138257-22-2 (ethyl 5-amino-4-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-amino-4-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2138257-22-2
• MF: C₈H₁₁F₂N₃O₂
• MW: 219.188648462296
• CID: 6216951
• PubChem ID: 165468968
• Update Time: 2025-05-21

ethyl 5-amino-4-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-784034
• 2138257-22-2
• ethyl 5-amino-4-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C8H11F2N3O2/c1-3-15-8(14)5-4(6(9)10)7(11)13(2)12-5/h6H,3,11H2,1-2H3
• InChI Key： ZNNQURXPWNOYBZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=NN(C)C=1N)F

Computed Properties

• Exact Mass: 219.08193293g/mol
• Monoisotopic Mass: 219.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 5-amino-4-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate

Ethyl 5-Amino-4-(Difluoromethyl)-1-Methyl-1H-Pyrazole-3-Carboxylate

Ethyl 5-amino-4-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate is a compound with the CAS number 2138257-22-2, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which are widely studied for their versatility in organic synthesis and their role as intermediates in the development of pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of ethyl 5-amino-4-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms. The substituents on the pyrazole ring include an amino group at position 5, a difluoromethyl group at position 4, and a methyl group at position 1. Additionally, the carboxylate group at position 3 is esterified with an ethyl group, contributing to the compound's solubility and reactivity. These functional groups make the compound highly versatile for further chemical modifications and applications.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in targeting various diseases such as cancer, inflammation, and infectious diseases. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that certain pyrazole derivatives exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Similarly, another study in *Chemical Biology & Drug Design* reported that pyrazole-based compounds can act as effective inhibitors of protein kinases, which are critical targets in cancer therapy.

In the agricultural sector, pyrazole derivatives have been explored for their potential as herbicides and fungicides. A study conducted by researchers at the University of California revealed that certain pyrazole-containing compounds exhibit remarkable activity against plant pathogens, making them promising candidates for developing eco-friendly agrochemicals. Furthermore, the presence of fluorine atoms in difluoromethyl groups enhances the stability and bioavailability of these compounds, making them more effective in agricultural applications.

The synthesis of ethyl 5-amino-4-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by selective substitution reactions to introduce the amino, difluoromethyl, methyl, and ethoxycarbonyl groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and sustainable syntheses of such compounds. For example, a study published in *Green Chemistry* demonstrated that using microwave-assisted synthesis can significantly reduce reaction times and improve yields while minimizing environmental impact.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. For instance, the carboxylate group can be converted into other functional groups such as acids or amides through simple chemical transformations. This flexibility allows chemists to tailor the compound's properties for specific applications. Recent research has also explored the use of this compound as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

In conclusion, ethyl 5-amino-4-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No: 2138257-22-2) is a highly versatile compound with significant potential across multiple domains. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic methodologies and computational chemistry continue to evolve, it is likely that this compound will play an increasingly important role in both academic and industrial settings.